5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole
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Description
5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a heterocyclic compound characterized by a 1,2,4-oxadiazole core substituted with a chloromethyl group at position 5 and a 3,4-dimethylphenyl group at position 2. Its molecular formula is C₁₁H₁₁ClN₂O, with a molecular weight of 222.67 g/mol (estimated).
Properties
Molecular Formula |
C11H11ClN2O |
|---|---|
Molecular Weight |
222.67 g/mol |
IUPAC Name |
5-(chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole |
InChI |
InChI=1S/C11H11ClN2O/c1-7-3-4-9(5-8(7)2)11-13-10(6-12)15-14-11/h3-5H,6H2,1-2H3 |
InChI Key |
RZHPIAZQEOLRGQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)CCl)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- Mechanism not extensively studied.
- Potential molecular targets and pathways remain to be elucidated.
Comparison with Similar Compounds
Comparison with Structurally Similar Oxadiazole Derivatives
Structural Modifications and Substituent Effects
The biological and chemical properties of oxadiazoles are highly sensitive to substituent variations. Below is a comparative analysis of key analogs:
Table 1: Structural and Functional Comparisons
Biological Activity
5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.
The compound is characterized by the presence of a chloromethyl group and a dimethylphenyl substituent on the oxadiazole ring. The synthesis typically involves the reaction of appropriate precursors under controlled conditions. For example, chloromethylation reactions can be conducted using chloromethyl methyl ether in the presence of Lewis acid catalysts.
Antimicrobial Activity
Recent studies indicate that oxadiazole derivatives exhibit notable antimicrobial properties. For instance, compounds similar to 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole have shown effectiveness against various bacterial strains including Mycobacterium tuberculosis and fungi such as Sclerotinia sclerotiorum.
| Compound | Target Organism | Activity | EC50 (mg/L) |
|---|---|---|---|
| 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole | Sclerotinia sclerotiorum | Moderate Inhibition | TBD |
| Similar Oxadiazole Derivative | Mycobacterium tuberculosis | Active against resistant strains | TBD |
Anti-Cancer Activity
Studies have demonstrated that oxadiazole derivatives can inhibit cancer cell proliferation. For example, compounds with similar structures were tested against various cancer cell lines such as A549 (lung cancer) and MCF-7 (breast cancer), showing significant cytotoxic effects.
| Cell Line | Compound | Inhibition (%) |
|---|---|---|
| A549 | 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole | TBD |
| MCF-7 | Similar Oxadiazole Derivative | TBD |
The biological activities of 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole are believed to stem from its ability to interact with specific biological targets. Molecular docking studies suggest that it may inhibit key enzymes involved in cancer progression and microbial resistance.
Case Studies
- Antimicrobial Efficacy : A study evaluated the effectiveness of various oxadiazole derivatives against resistant bacterial strains. The results indicated that certain derivatives exhibited superior inhibitory activity compared to standard antibiotics.
- Cancer Cell Proliferation : In vitro assays on cancer cell lines revealed that oxadiazole compounds could induce apoptosis and inhibit cell cycle progression, suggesting potential as anti-cancer agents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
